10-Fluoroethindrone

• CAS No.: 2796-89-6
• Molecular Formula: C20H25FO2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (8S,9S,10S,13S,14S,17R)-17-ethynyl-10-fluoro-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C20H25FO2/c1-3-19(23)10-8-16-15-5-4-13-12-14(22)6-11-20(13,21)17(15)7-9-18(16,19)2/h1,12,15-17,23H,4-11H2,2H3/t15-,16-,17-,18-,19-,20+/m0/s1
• InChI Key: FUOXKRQKEAYUHF-RPZLJYRGSA-N
• SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34F
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=CC(=O)CC[C@]34F
• Synonyms: 10-F-ENT; 10-fluoro-17-ethynyl-19-nortestosterone; 10-fluoroethindrone

Description

10-Fluoroethindrone is a synthetic steroidal compound hypothesized to belong to the 19-nortestosterone (estrane) derivative class, characterized by a fluorine atom substituted at the 10-position. Fluorination at this position is theorized to enhance metabolic stability, receptor binding affinity, or pharmacokinetic properties compared to non-fluorinated analogs like ethindrone (a progestin).

Comparison with Similar Compounds

Structural Analogues in the Estrane/19-Nortestosterone Family

Ethindrone (Non-Fluorinated Progestin)

• Core Structure: 19-Nortestosterone derivative with a 17α-ethynyl group.
• Activity : Binds to progesterone receptors (PRs) for contraceptive and hormonal therapy applications.
• Metabolism : Rapid hepatic degradation due to lack of fluorine, reducing half-life.

11β-Fluoro-17α-Alkylestra-1,3,5(10)-Triene-3,17-Diols ()

• Core Structure : Estra-1,3,5(10)-triene derivatives with 11β-fluoro and 17α-alkyl groups.
• Key Differences : Fluorine at 11β-position instead of 10-position; estrogen-antagonistic activity due to structural modifications.
• progesterone receptors) .

Fluorinated Progestins (General Class)

• Examples : Fluorogestone acetate, Flugestone acetate.
• Fluorine Position : Typically at 6α or 9α positions.
• Functional Role : Fluorine increases lipophilicity, enhancing tissue penetration and prolonging half-life.

Pharmacokinetic and Pharmacodynamic Comparisons

Property	10-Fluoroethindrone (Inferred)	Ethindrone	11β-Fluoroestra Derivatives ()	Fluorogestone Acetate
Fluorine Position	10-position	None	11β-position	6α or 9α
Receptor Binding	Hypothesized PR affinity	High PR affinity	Estrogen receptor antagonism	High PR affinity
Metabolic Stability	Likely enhanced	Low (rapid hepatic)	Moderate (fluorine slows degradation)	High
Half-Life	Extended (theoretical)	Short	Moderate	Prolonged
Therapeutic Use	Progestogenic applications	Contraception	Estrogen modulation	Veterinary progestin

Metabolic Pathways and Fluorine Effects

• Fluorine in Steroids : Fluorine substitution typically reduces oxidative metabolism by cytochrome P450 enzymes due to its strong electronegativity and steric effects. This is observed in fluorinated corticosteroids like dexamethasone (9α-fluoro), which exhibit prolonged activity .
• 10-Fluoroethindrone: The 10-fluoro group may block hydroxylation at adjacent positions (e.g., C9 or C11), a common metabolic pathway for 19-norsteroids, thereby increasing bioavailability .